![molecular formula C13H19NOSi B8654209 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]benzonitrile CAS No. 160833-27-2](/img/structure/B8654209.png)
3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]benzonitrile
Cat. No. B8654209
M. Wt: 233.38 g/mol
InChI Key: NFYVSBBZWOIZDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06515124B2
Procedure details
To a solution of 3-cyanophenol (5 g, 42 mmol) and imidazole (6.3 g, 92 mmol) in N,N-dimethylformamide (85 mL) at 0° C. was added (1,1-dimethylethyl)dimethylsilylchloride (7.6 g, 50 mmol). After stirring 10 min, the reaction was warmed to room temperature and stirred for 24 h. The solvent was removed in vacuo and the residual oil was partitioned between water (100 mL) and diethyl ether (300 mL). The separated diethyl ether layer was washed with water (3×100 mL) and brine (100 mL), then was dried (MgSO4) and filtered. The filtrate was evaporated under reduced pressure and the residue was flash chromatographed (silica gel, 50% ethyl acetate in petroleum ether) to yield 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]benzonitrile (9 g, 92% yield) as an oil.
Yield
92%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[CH:4]=[C:5]([OH:9])[CH:6]=[CH:7][CH:8]=1)#[N:2].N1C=CN=C1.[CH3:15][C:16]([Si:19](Cl)([CH3:21])[CH3:20])([CH3:18])[CH3:17]>CN(C)C=O>[CH3:15][C:16]([Si:19]([CH3:21])([CH3:20])[O:9][C:5]1[CH:4]=[C:3]([CH:8]=[CH:7][CH:6]=1)[C:1]#[N:2])([CH3:18])[CH3:17]
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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|
Type
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reactant
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|
Smiles
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C(#N)C=1C=C(C=CC1)O
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Name
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|
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Quantity
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6.3 g
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|
Type
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reactant
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Smiles
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N1C=NC=C1
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|
Name
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|
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Quantity
|
7.6 g
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|
Type
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reactant
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|
Smiles
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CC(C)(C)[Si](C)(C)Cl
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|
Name
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|
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Quantity
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85 mL
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|
Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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After stirring 10 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirred for 24 h
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Duration
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24 h
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The solvent was removed in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the residual oil was partitioned between water (100 mL) and diethyl ether (300 mL)
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WASH
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Type
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WASH
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|
Details
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The separated diethyl ether layer was washed with water (3×100 mL) and brine (100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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was dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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The filtrate was evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
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chromatographed (silica gel, 50% ethyl acetate in petroleum ether)
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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|
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Type
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product
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|
Smiles
|
CC(C)(C)[Si](OC=1C=C(C#N)C=CC1)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9 g | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 91.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
